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Compound of Interest

Compound Name: JGB1741

Cat. No.: B13393663 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of the research chemical JGB1741 (CAS Number: 1256375-38-8), a SIRT1

inhibitor.[1] Adherence to these procedures is critical for ensuring personnel safety and

environmental protection. Researchers, scientists, and drug development professionals are

advised to consult their institution's specific Environmental Health and Safety (EHS) guidelines

in conjunction with this document.[2]

I. Immediate Safety and Logistical Information
JGB1741 is a small molecule inhibitor of SIRT1 and should be handled with care.[1] While a

specific Safety Data Sheet (SDS) from the manufacturer is the primary source of detailed

hazard information, general prudent practices for handling novel chemical entities should be

followed.[2][3] In the absence of a specific SDS, compounds with unknown hazards should be

assumed to be hazardous.[4]

Personal Protective Equipment (PPE): When handling JGB1741 waste, the minimum required

PPE includes:

Lab coat

Safety glasses

Chemical-resistant gloves (e.g., nitrile)[2]
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Waste Segregation and Storage: Proper segregation of laboratory waste is crucial to prevent

accidents and ensure compliant disposal.[5]

Solid Waste: Unused compound and contaminated materials (e.g., weighing paper, pipette

tips, vials) should be placed directly into a designated hazardous waste container.[2]

Liquid Waste: Stock solutions and experimental media containing JGB1741 should be

collected in a labeled, sealed, and compatible liquid waste container. Use a funnel to prevent

spills.[2]

Sharps: Contaminated needles and other sharps must be disposed of in a designated,

puncture-resistant sharps container labeled as containing chemical waste.[2][6]

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"JGB1741," its CAS number (1256375-38-8), concentration, and the date of accumulation.[2]

Store sealed waste containers in a designated, secure, and well-ventilated satellite

accumulation area.[2]

II. Step-by-Step Disposal Protocol
The primary directive for the disposal of any novel research chemical is to prevent its release

into the environment.[2] Do not dispose of JGB1741 down the drain or in regular trash.[2][7]

Consult Institutional Guidelines: Before initiating any disposal procedures, review your

institution's specific chemical hygiene plan and hazardous waste management guidelines.[8]

Wear Appropriate PPE: Don the required personal protective equipment as outlined above.

Collect and Segregate Waste: Carefully collect all solid, liquid, and sharp waste

contaminated with JGB1741 into their respective, properly labeled hazardous waste

containers.[2][5]

Securely Store Waste: Ensure all waste containers are tightly sealed and stored in the

designated satellite accumulation area within your laboratory.[2][8]

Arrange for Pickup: Contact your institution's EHS department to schedule a pickup for the

hazardous waste.[2] Do not attempt to transport or dispose of the waste yourself.
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III. Quantitative Data Summary
While specific quantitative data for JGB1741's disposal parameters are not available, the

following table summarizes its known physical and chemical properties, which are essential for

a proper risk assessment.[1]

Property Value

CAS Number 1256375-38-8[1]

Molecular Formula C₂₇H₂₄N₂O₂S[1]

Molecular Weight 440.6 g/mol [1]

Physical State Solid[9]

Solubility DMF: 0.14 mg/ml, DMSO: 0.2 mg/ml[1]

Stability ≥ 4 years[1]

IV. Experimental Protocols
The key "experiment" in this context is the safe and compliant disposal of JGB1741. The

methodology is a procedural protocol rather than a research experiment.

Methodology for Chemical Waste Disposal:

Hazard Identification: Assume JGB1741 is a hazardous substance.[4] Review any available

safety information and the known properties of the compound.

Container Selection: Use only appropriate, compatible containers for waste storage. Plastic

is often preferred.[5][8] The original chemical container is often the best choice for storing

hazardous waste.[10]

Labeling: Affix a hazardous waste label to the container as soon as waste accumulation

begins.[10] The label must include the chemical name, CAS number, and any known

hazards.[2]
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Accumulation: Collect waste in the labeled container, keeping it closed at all times except

when adding waste.[8][10]

Decontamination: Decontaminate any surfaces or equipment that have come into contact

with JGB1741 using an appropriate solvent. Collect the decontamination materials as

hazardous waste.[2]

Final Disposal: Follow your institution's established procedures for having the waste

removed by the EHS department.[2]

V. Diagrams and Visualizations
Logical Workflow for JGB1741 Disposal
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Caption: This diagram outlines the step-by-step workflow for the safe and compliant disposal of

JGB1741.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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